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Introduction
Carotenoids represent a vast and diverse class of natural pigments, with over 750 identified

members responsible for the vibrant yellow, orange, and red hues observed in countless

plants, algae, fungi, and bacteria.[1] Their significance extends far beyond aesthetics, as they

play crucial roles in photosynthesis, photoprotection, and as precursors to essential signaling

molecules in plants. In human health, carotenoids are recognized for their antioxidant

properties and as the primary dietary source of vitamin A, a vital nutrient for vision, immune

function, and cellular growth. This technical guide provides an in-depth exploration of the

discovery and history of carotenoid research, detailing the key milestones, experimental

methodologies, and analytical advancements that have shaped our understanding of these

remarkable compounds.

Early Discoveries and Foundational Research
The journey into the world of carotenoids began in the 19th century, with early chemists

isolating these colorful compounds from natural sources. This era was characterized by

meticulous observation and the development of fundamental chemical techniques.

The First Isolation of "Carotin"
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The initial discovery of what we now know as carotenoids is credited to the German pharmacist

Heinrich Wilhelm Ferdinand Wackenroder. In 1831, while investigating the chemical

constituents of carrots (Daucus carota), he isolated a crude, orange, crystalline substance

which he named "carotin" (from the Latin carota for carrot).[2][3]

While Wackenroder's original detailed protocol is not readily available, based on the chemical

practices of the time, the procedure would have likely involved the following steps:

Source Material: A large quantity of fresh carrots.

Extraction: The carrots would have been pulped and pressed to extract the juice. The

pigments, being lipophilic, would have been associated with the solid pulp and oily

components. Extraction would have likely been performed using a nonpolar solvent available

at the time, such as diethyl ether or petroleum ether, to dissolve the pigments from the plant

matrix.

Purification: The solvent extract would have been subjected to a series of purification steps.

This may have included washing with water to remove water-soluble impurities and repeated

crystallization from the solvent to obtain a more purified, crystalline product.

Characterization: Characterization at this time was limited to observation of physical

properties such as color, crystal form, and melting point.

Elucidating the Empirical Formula
For several decades following its initial isolation, the chemical nature of carotene remained a

mystery. It was not until 1907 that the German chemist Richard Willstätter, along with his

colleague Walter Mieg, determined the empirical formula of β-carotene to be C40H56.[2][3]

This was a significant achievement that laid the groundwork for understanding the molecular

structure of this and other carotenoids.

Willstätter and Mieg would have employed the techniques of elemental analysis, which were

well-established by the early 20th century. The general protocol involves:

Sample Preparation: A highly purified sample of β-carotene is meticulously weighed.
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Combustion Analysis: The sample is combusted in a stream of pure oxygen. This process

converts all the carbon in the sample to carbon dioxide (CO2) and all the hydrogen to water

(H2O).

Product Collection and Measurement: The resulting CO2 and H2O are passed through

separate absorption tubes containing specific chemical agents that trap them. The mass of

CO2 and H2O produced is determined by weighing the absorption tubes before and after the

combustion.

Calculation of Elemental Composition: From the masses of CO2 and H2O, the masses of

carbon and hydrogen in the original sample are calculated. The percentage composition of

each element is then determined.

Determination of Empirical Formula: The percentage composition is used to determine the

simplest whole-number ratio of atoms in the molecule, yielding the empirical formula.

Unraveling the Structure of β-Carotene
The definitive structural elucidation of β-carotene was a landmark achievement by the Swiss

chemist Paul Karrer in 1930-1931.[2][3] His work, which earned him the Nobel Prize in

Chemistry in 1937, revealed the long, conjugated polyene chain and the two β-ionone rings

that characterize the molecule.[4][5] This was the first time the structure of any vitamin or

provitamin had been established.[2][3]

Karrer's structural determination relied on a combination of classical organic chemistry

techniques, as modern spectroscopic methods were not yet available. The general approach

involved:

Chemical Degradation: The β-carotene molecule was systematically broken down into

smaller, identifiable fragments through controlled chemical reactions. Ozonolysis, a reaction

that cleaves double bonds, was a key technique used to break the long polyene chain.

Identification of Fragments: The smaller fragments were then isolated and their structures

were determined using classical chemical methods, such as derivatization and comparison

with known compounds.
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Structural Reconstruction: By piecing together the structures of the identified fragments,

Karrer was able to deduce the overall structure of the parent β-carotene molecule. This was

akin to solving a complex molecular puzzle.

Confirmation by Synthesis: The proposed structure was ultimately confirmed by the total

synthesis of β-carotene, which was achieved in 1950.

The Dawn of Carotenoid Synthesis
The ability to synthesize carotenoids in the laboratory was a major turning point in the field,

enabling large-scale production for commercial use and providing a means to confirm their

structures.

First Total Synthesis of β-Carotene
In 1950, the first total syntheses of β-carotene were independently reported by several

research groups, including those of Paul Karrer and Hans Herloff Inhoffen.[2] These

groundbreaking syntheses paved the way for the industrial production of carotenoids.

Industrial Synthesis of β-Carotene
Following the first total synthesis, industrial-scale production of β-carotene began in the mid-

1950s. Two major chemical companies, BASF and Hoffmann-La Roche, developed distinct

synthetic routes.[6][7][8]

BASF Synthesis (Wittig Reaction):

The BASF synthesis is a C20 + C20 = C40 approach that utilizes the Wittig reaction, a powerful

method for forming carbon-carbon double bonds.[6][9]

Starting Material: The synthesis begins with the preparation of a C20 phosphonium salt.

Wittig Reaction: The C20 phosphonium salt is reacted with a C20 aldehyde in the presence

of a strong base to form the C40 β-carotene molecule.

Purification: The synthesized β-carotene is then purified through crystallization and other

techniques to yield a high-purity product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.chm.bris.ac.uk/motm/carotene/Beta-carotene%20-%20Molecule%20of%20the%20Month%20-%20April%202002.pdf
https://www.chm.bris.ac.uk/motm/carotene/beta-carotene_synthesis.html
https://www.ams.usda.gov/sites/default/files/media/Color%20Beta%20Carotene%202009%20TR.pdf
https://patents.google.com/patent/US6297416B1/en
https://www.chm.bris.ac.uk/motm/carotene/beta-carotene_synthesis.html
https://www.researchgate.net/figure/The-two-chemical-synthesis-method-for-b-carotene-by-Roche-a-through-the-Grignard_fig3_378374021
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hoffmann-La Roche Synthesis (Grignard Reaction):

The Hoffmann-La Roche synthesis is a C19 + C2 + C19 = C40 approach that employs the

Grignard reaction.[6][7]

Starting Materials: The synthesis involves the preparation of a C19 ketone and a C2

acetylene derivative.

Grignard Reaction: The C19 ketone is reacted with the C2 acetylene Grignard reagent to

form a C40 intermediate.

Subsequent Reactions: The intermediate undergoes a series of reactions, including

dehydration and rearrangement, to yield the final β-carotene product.

Purification: The synthesized β-carotene is purified to meet the required specifications.

Evolution of Analytical Techniques for Carotenoid
Research
The advancement of analytical instrumentation has been a driving force in carotenoid research,

enabling the separation, identification, and quantification of these complex molecules with

increasing precision and sensitivity.

Chromatography
Chromatography has been an indispensable tool for the separation and purification of

carotenoids from complex mixtures.

Early Column Chromatography: In the early 20th century, column chromatography using

adsorbents like calcium carbonate and alumina was the primary method for separating

carotenoids.[10] The different colored bands of the separated carotenoids moving down the

column gave rise to the name "chromatography" (from the Greek for "color writing").

Paper Chromatography: In the 1950s, paper chromatography on kieselguhr-impregnated

paper was developed for the quantitative separation of carotenoids.[11]
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Thin-Layer Chromatography (TLC): TLC on silica gel or alumina plates offered a faster and

more efficient method for carotenoid separation and is still used for qualitative analysis.[12]

High-Performance Liquid Chromatography (HPLC): The advent of HPLC in the 1970s

revolutionized carotenoid analysis. HPLC offers high resolution, sensitivity, and speed, and is

the current gold standard for the separation and quantification of carotenoids. C18 and C30

reversed-phase columns are commonly used for this purpose.[10]

Sample Preparation: A food or biological sample is homogenized and the carotenoids are

extracted using an organic solvent, typically a mixture of hexane and acetone.[13][14] The

extract may be saponified to remove interfering lipids.

HPLC System: A standard HPLC system equipped with a photodiode array (PDA) detector is

used.

Column: A C30 reversed-phase column is commonly employed for the separation of

carotenoid isomers.

Mobile Phase: A gradient elution system is typically used, with a mixture of solvents such as

methanol, methyl-tert-butyl ether, and water.

Detection: The PDA detector is used to monitor the absorbance of the eluting carotenoids at

their characteristic wavelengths (typically around 450 nm).

Quantification: The concentration of each carotenoid is determined by comparing its peak

area to that of a known standard.

Spectroscopic Techniques
Spectroscopic methods have been crucial for the structural elucidation and quantification of

carotenoids.

UV-Visible Spectroscopy: Due to their extensive system of conjugated double bonds,

carotenoids exhibit strong absorption in the ultraviolet-visible (UV-Vis) region of the

electromagnetic spectrum.[15] UV-Vis spectroscopy is routinely used for the quantification of

total carotenoids and for the preliminary identification of carotenoid classes based on their
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characteristic absorption spectra.[16][17] The absorption maxima of β-carotene in ethanol

are typically observed around 427 nm, 450 nm (strongest), and 466 nm.[15]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of molecules. Early applications of MS in carotenoid

research were limited, but with the development of soft ionization techniques such as

Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), MS has

become a powerful tool for the identification and structural analysis of carotenoids, especially

when coupled with HPLC (LC-MS).[18][19][20][21]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed

information about the carbon-hydrogen framework of a molecule. 1H and 13C NMR, along

with two-dimensional techniques like COSY and HMBC, have been instrumental in the

definitive structural elucidation of new and complex carotenoids.[1][22][23][24]

Quantitative Data in Carotenoid Research
Quantitative analysis has been fundamental to understanding the distribution and biological

significance of carotenoids.

Table 1: Key Milestones in the Discovery and History of Carotenoid Research
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Year Milestone Key Researcher(s) Significance

1831
Isolation of "carotin"

from carrots
H.W.F. Wackenroder

First isolation of a

carotenoid.[2][3]

1907

Determination of the

empirical formula of β-

carotene (C40H56)

R. Willstätter & W.

Mieg

Established the

molecular composition

of β-carotene.[2][3]

1919

Postulated the

relationship between

β-carotene and

vitamin A

H. Steenbock

First suggestion of the

provitamin A activity of

β-carotene.[2]

1930-1931

Elucidation of the

structure of β-

carotene

P. Karrer

First structural

determination of a

vitamin or provitamin.

[2][3]

1950
First total synthesis of

β-carotene

P. Karrer, H.H.

Inhoffen, et al.

Confirmed the

structure and enabled

large-scale

production.[2]

1954

Start of industrial

production of β-

carotene

Hoffmann-La Roche

Made β-carotene

widely available for

commercial use.[2]

1970s
Development of HPLC

for carotenoid analysis
Various researchers

Revolutionized the

separation and

quantification of

carotenoids.

Table 2: Representative Yields of Carotenoid Extraction from Various Plant Sources
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Plant Source Carotenoid
Extraction
Method

Yield (µg/g
fresh weight)

Reference

Carrot β-carotene

Solvent

Extraction

(Hexane:Acetone

)

183

Spinach
Lutein & β-

carotene

Solvent

Extraction

(Hexane:Acetone

)

56

Tomato Lycopene

Solvent

Extraction (n-

hexane/acetone)

94.7% recovery [13]

Pumpkin Peel
Total

Carotenoids

Ultrasound-

Assisted

Extraction (Corn

Oil)

38.03 [25]

Flame Tree

Flower
Auroxanthin

Solvent

Extraction

(Ethanol)

48.64 [26]

Visualizing Key Concepts in Carotenoid Research
Diagrams generated using Graphviz (DOT language) provide a clear visual representation of

important workflows and relationships in carotenoid research.
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19th Century Early 20th Century

Mid 20th Century

Late 20th Century
1831: Isolation of 'Carotin'

(Wackenroder)
1907: Empirical Formula of β-Carotene

(Willstätter & Mieg)
Chemical Characterization 1930-31: Structure of β-Carotene

(Karrer)
Structural Elucidation

1950: First Total Synthesis
Confirmation & Production

1970s: Development of HPLC

Modern Analysis

1954: Industrial ProductionCommercialization

Sample Preparation

Analysis

Data Processing

Homogenization of
Source Material

Solvent Extraction
(e.g., Hexane/Acetone)

Saponification (Optional)
- Removes Lipids

Chromatographic Separation
(e.g., HPLC with C30 column)

Spectroscopic Detection
(UV-Vis, MS, NMR)

Identification
(Comparison with standards)

Quantification
(Peak area integration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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